Cas no 88134-23-0 (2-Heptanone, 6-methyl-5-(3-methylphenyl)-)

• Product name: 2-Heptanone, 6-methyl-5-(3-methylphenyl)-
• CAS No: 88134-23-0
• MF: C₁₅H₂₂O
• MW: 218.33458
• CID: 643865
• PubChem ID: 71410605

2-Heptanone, 6-methyl-5-(3-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Heptanone, 6-methyl-5-(3-methylphenyl)-
• 6-methyl-5-(3-methylphenyl)heptan-2-one
• DTXSID70830270
• 88134-23-0

• Inchi： InChI=1S/C15H22O/c1-11(2)15(9-8-13(4)16)14-7-5-6-12(3)10-14/h5-7,10-11,15H,8-9H2,1-4H3
• InChI Key： QXLOPTJHHYNTTF-UHFFFAOYSA-N
• SMILES： CC1=CC(=CC=C1)C(CCC(=O)C)C(C)C

Computed Properties

• Exact Mass: 218.167065321g/mol
• Monoisotopic Mass: 218.167065321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1Ų
• XLogP3: 3.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes